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Compound of Interest

Compound Name: 3-Fluorophenylacetyl chloride

Cat. No.: B1338012

An In-depth Technical Guide on the Hazards and Toxicity of 3-Fluorophenylacetyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Fluorophenylacetyl chloride is a reactive acyl chloride used in organic synthesis. Due to
the limited availability of specific toxicological data for this compound, this guide provides a
comprehensive overview of its hazards and toxicity based on information from safety data
sheets and data from structurally similar compounds, namely Phenylacetyl chloride and
Fluoroacetyl chloride. This document outlines the known hazards, summarizes available
toxicological data, describes relevant experimental protocols for toxicity assessment, and
explores potential signaling pathways involved in its toxic effects. All quantitative data is
presented in structured tables, and key experimental workflows and signaling pathways are
visualized using diagrams.

Chemical and Physical Properties

3-Fluorophenylacetyl chloride is a combustible liquid that is expected to react violently with
water, a characteristic common to acyl halides. This reactivity is a primary driver of its
hazardous nature, as it can produce corrosive byproducts upon contact with moisture.
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Property Value Reference
Molecular Formula CsHeCIFO [1112]
Molecular Weight 172.58 g/mol [1]

CAS Number 458-04-8 [11[2]

Not explicitly stated, but
Appearance analogous compounds are
colorless to yellow liquids.

Reacts violently with water.[3]
o Incompatible with acids, acid
Reactivity ) ) ) [11[3]
chlorides, acid anhydrides, and

oxidizing agents.[1]

Hazard Identification and Classification

Based on available safety data sheets, 3-Fluorophenylacetyl chloride is classified as a
hazardous substance. The primary hazards are associated with its corrosive and irritant

properties.
Hazard Class GHS Category Hazard Statement
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[2]
Serious Eye Damage/Eye H319: Causes serious eye

o Category 2 o

Irritation irritation.[2]
Specific Target Organ Toxicity Category 3 (Respiratory H335: May cause respiratory
(Single Exposure) system) irritation.[1][2]

Note: For the structurally similar 4-Fluorophenylacetyl chloride, a more severe classification of
"Causes severe skin burns and eye damage" (H314) is reported, suggesting that 3-
Fluorophenylacetyl chloride may also have corrosive potential.[4][5]

Toxicological Summary
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Direct quantitative toxicological data, such as LD50 (median lethal dose) or LC50 (median
lethal concentration) values, for 3-Fluorophenylacetyl chloride are not readily available in the
public domain. Safety data sheets consistently state that the toxicological properties have not
been thoroughly investigated.[1] Therefore, data from analogous compounds are used to infer
potential toxicity.

General Effects: Acyl halides are extremely corrosive and irritating to mucous membranes,
eyes, and the respiratory tract. Direct contact with the skin can cause severe burns, and their
fumes are a serious inhalation hazard.[6]

Data on Analogous Compounds:

Compound Test Species Route Value

Fluoroacetyl ] 200 mg/ms3/10
LC50 Mouse Inhalation

chloride min

Acetyl chloride LD50 Rat Oral 910 mg/kg

Local Effects:
o Skin: Causes skin irritation and potentially severe burns upon direct contact.[2][7]
e Eyes: Causes serious eye irritation and potentially severe eye damage.[2][7]

« Inhalation: May cause respiratory irritation.[1][2] Inhalation of vapors from similar compounds
can be fatal due to severe damage to the respiratory tract.[7]

Carcinogenicity: There is no evidence to suggest that 3-Fluorophenylacetyl chloride is a
carcinogen. No component of this product at levels greater than or equal to 0.1% is identified
as a probable, possible, or confirmed human carcinogen by IARC.[1]

Experimental Protocols

Standardized protocols, such as those from the Organisation for Economic Co-operation and
Development (OECD), are used to assess the toxicity of chemicals. The following are
summaries of key protocols relevant to the hazards of 3-Fluorophenylacetyl chloride.
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Skin Irritation/Corrosion Assessment (Based on OECD
Guideline 404)

This test evaluates the potential of a substance to cause skin irritation or corrosion.
o Test System: Typically, a single healthy young adult albino rabbit.

e Procedure:

o

A small area of the animal's back is clipped free of fur.

o

A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to a small
area of the skin under a gauze patch.

o

The patch is held in place with tape for a 4-hour exposure period.

[¢]

After exposure, the patch is removed, and the skin is cleaned.

o Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal.

 Classification: The severity and reversibility of the skin reactions determine the classification
as an irritant or corrosive.

::::::::

Click to download full resolution via product page
Workflow for OECD 404 Acute Dermal Irritation/Corrosion Test.

Eye Irritation/Corrosion Assessment (Based on OECD
Guideline 405)
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This test determines the potential of a substance to cause eye irritation or corrosion.
o Test System: A single healthy young adult albino rabbit.
e Procedure:

o The test substance (0.1 mL for liquids or 0.1 g for solids) is placed in the conjunctival sac
of one eye.

o The eyelids are held together for about one second.
o The other eye remains untreated and serves as a control.

e Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The
cornea, iris, and conjunctiva are scored for opacity, inflammation, and redness.

o Classification: The severity and reversibility of the ocular lesions determine the classification.

Acute Inhalation Toxicity Assessment (Based on OECD
Guideline 403)

This guideline is used to determine the toxicity of a substance upon inhalation and to determine
an LC50 value.

o Test System: Typically young adult rats.
e Procedure:
o Animals are placed in an inhalation chamber.

o The test substance is generated as a vapor or aerosol at a specific concentration in the air
supplied to the chamber.

o Exposure is typically for 4 hours.

o Observation: Animals are observed for signs of toxicity during and after exposure for up to 14
days. Mortality, clinical signs, and body weight changes are recorded.
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» Endpoint: The primary endpoint is the LC50, the concentration of the chemical in the air that
is expected to cause death in 50% of the test animals.
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Workflow for OECD 403 Acute Inhalation Toxicity Test.

Potential Signaling Pathways in Toxicity

The corrosive and irritant effects of 3-Fluorophenylacetyl chloride are likely mediated by its
reactivity as an electrophile. This reactivity can lead to the covalent modification of cellular
macromolecules, triggering specific signaling pathways involved in inflammation and cell death.

TRPA1 Activation by Electrophiles

The Transient Receptor Potential Ankyrin 1 (TRPAL) is an ion channel expressed in sensory
neurons that acts as a sensor for electrophilic irritants.

o Covalent Modification: Electrophilic compounds like acyl chlorides can covalently modify
cysteine residues on the intracellular domain of the TRPAL channel.

o Channel Opening: This modification induces a conformational change in the channel,
causing it to open.

e Calcium Influx: The open channel allows for the influx of cations, primarily calcium (Ca2*),
into the neuron.

o Neuronal Activation: The increase in intracellular calcium depolarizes the neuron, leading to
the generation of action potentials that are transmitted to the central nervous system,
resulting in the sensation of pain and irritation. This also triggers the release of pro-
inflammatory neuropeptides.
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NF-kB Signaling in Skin Inflammation
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TRPAL channel activation by an electrophilic irritant.

Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-kB) is a key transcription

factor that regulates the inflammatory response.

o Cellular Stress: Contact with a corrosive agent like 3-Fluorophenylacetyl chloride causes

cellular stress and damage to skin cells (keratinocytes).
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IKK Activation: This stress activates the IkB kinase (IKK) complex.

IkBa Phosphorylation and Degradation: The activated IKK complex phosphorylates the
inhibitory protein IkBa, which is bound to NF-kB in the cytoplasm. This phosphorylation
targets IkBa for ubiquitination and subsequent degradation by the proteasome.

NF-kB Translocation: The degradation of IkKBa unmasks a nuclear localization signal on NF-
KB, allowing it to translocate from the cytoplasm to the nucleus.

Gene Transcription: In the nucleus, NF-kB binds to specific DNA sequences in the promoter
regions of target genes, leading to the transcription of pro-inflammatory cytokines (e.g., TNF-
a, IL-1, IL-6), chemokines, and adhesion molecules, which mediate the inflammatory
response.[8][9]
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NF-kB activation pathway in response to a chemical irritant.
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Handling and Safety Precautions

Given its hazardous nature, strict safety protocols must be followed when handling 3-
Fluorophenylacetyl chloride.

e Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[2]
¢ Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.[2]

o Skin Protection: Wear protective gloves (e.g., neoprene) and a lab coat or other protective
clothing.[7]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with
appropriate cartridges for organic vapors and acid gases.[1]

» Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mist. Keep
away from incompatible materials such as water and oxidizing agents.[1]

o Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container under an inert
atmosphere.[1] Protect from moisture.

o Spills: In case of a spill, evacuate the area. Wear appropriate PPE. Absorb with an inert
material (e.g., vermiculite, sand) and place in a suitable container for disposal. Do not use

water to clean up spills.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[1][2]

» Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Continue rinsing. Seek immediate medical attention.[1][2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[1]

Conclusion

While specific toxicological data for 3-Fluorophenylacetyl chloride is limited, its chemical
nature as a reactive acyl halide and information from structurally similar compounds indicate
that it is a hazardous substance. It should be handled with extreme care, assuming it to be
corrosive to the skin and eyes and toxic upon inhalation. The primary toxic effects are likely
mediated by its electrophilic reactivity, leading to the activation of inflammatory signaling
pathways such as NF-kB and sensory irritation through channels like TRPAL. All work with this
compound should be conducted with appropriate engineering controls and personal protective
equipment in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Hazards and toxicity of 3-Fluorophenylacetyl chloride].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338012#hazards-and-toxicity-of-3-
fluorophenylacetyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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